
A Comparative Guide: SHELLSOL T vs. n-
Hexane for Chromatography Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SHELLSOL
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For researchers, scientists, and drug development professionals utilizing chromatography, the

choice of solvent is a critical factor that can significantly influence separation efficiency,

reproducibility, and laboratory safety. While n-hexane has traditionally been a staple non-polar

solvent in many chromatographic applications, particularly normal-phase HPLC, alternative

solvents like SHELLSOL T are gaining attention. This guide provides an objective comparison

of SHELLSOL T and n-hexane, supported by their physicochemical properties and general

chromatographic principles, to aid in solvent selection for your specific needs.

Executive Summary
SHELLSOL T, a synthetic isoparaffinic hydrocarbon solvent, presents itself as a potential

alternative to n-hexane, primarily offering advantages in terms of occupational health and

safety due to the reduced toxicity associated with isoparaffins compared to n-hexane. However,

for high-performance liquid chromatography (HPLC) applications demanding the highest purity

and batch-to-batch consistency, chromatography-grade n-hexane remains the industry

standard. The complex and variable composition of industrial solvents like SHELLSOL T can

introduce variability in chromatographic performance, whereas the well-defined purity of HPLC-

grade n-hexane ensures reproducible results.

The choice between SHELLSOL T and n-hexane will ultimately depend on the specific

requirements of the chromatographic method, including the desired level of precision, the

sensitivity of the detector, and the importance of safety and environmental considerations.
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Physicochemical Properties: A Head-to-Head
Comparison
A summary of the key physical and chemical properties of SHELLSOL T and n-hexane is

presented in Table 1. These properties directly impact their behavior as chromatographic

solvents.
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Property SHELLSOL T
n-Hexane (HPLC
Grade)

Significance in
Chromatography

Composition

Complex mixture of

isoparaffins (>98%)

and naphthenes

(<2%)

Primarily n-hexane

(>95%) with other C6

isomers[1][2]

The defined

composition of n-

hexane ensures high

reproducibility. The

complex nature of

SHELLSOL T may

lead to batch-to-batch

variability.

Boiling Range (°C) 189 - 215 ~69[3]

The lower boiling point

of n-hexane facilitates

easier solvent removal

post-fraction

collection.

Viscosity @ 25°C

(mm²/s or cSt)
1.9 ~0.3

Lower viscosity of n-

hexane results in

lower backpressure in

HPLC systems,

allowing for higher

flow rates.[4]

UV Cutoff

Not specified for

chromatography

grades

~195 nm[1]

The low UV cutoff of

HPLC-grade n-hexane

is crucial for sensitive

UV detection at low

wavelengths.[5] The

absence of this

specification for

SHELLSOL T

suggests it may not be

suitable for all UV-

based detection

methods.
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Purity
High purity, low in

aromatics and sulfur

HPLC grade typically

>95% n-hexane with

specified low levels of

UV-absorbing

impurities.[1]

High purity is essential

to prevent ghost

peaks and baseline

noise in

chromatograms.[5]

Elution Strength
Non-polar, similar to

hexane

Non-polar, established

reference

Both are weak

solvents in normal-

phase

chromatography,

suitable for separating

non-polar compounds.

[6][7]

Chromatographic Performance: An Inferential
Comparison
In the absence of direct experimental comparisons, the chromatographic performance of

SHELLSOL T relative to n-hexane can be inferred from their composition and physical

properties.

SHELLSOL T: As a mixture of branched-chain alkanes (isoparaffins), SHELLSOL T is a non-

polar solvent suitable for normal-phase chromatography.[8][9] Its lower volatility compared to n-

hexane could be advantageous in some applications by reducing solvent evaporation and

changes in mobile phase composition over time.[10] However, the presence of multiple isomers

could potentially lead to broader or less resolved peaks for certain analytes compared to a

single-component solvent like n-hexane. The lack of a specified UV cutoff for commercially

available grades of SHELLSOL T is a significant drawback for applications requiring UV

detection at low wavelengths.

n-Hexane: As a pure, well-characterized solvent, HPLC-grade n-hexane provides a highly

reproducible mobile phase.[5] Its low viscosity is beneficial for HPLC systems, and its low UV

cutoff makes it compatible with sensitive UV detectors.[4][5] Commercial-grade hexane is a

mixture of isomers, which can impact separation, but for analytical and preparative HPLC, high-

purity n-hexane is the standard.[5]
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The following diagram illustrates a typical experimental workflow for normal-phase HPLC, a

common application for these solvents.

Sample Preparation
(Dissolve in mobile phase)

Injector

Mobile Phase Preparation
(e.g., Hexane/Ethyl Acetate)

HPLC Pump

Normal-Phase Column
(e.g., Silica)

Detector (e.g., UV)

Data Acquisition System

Fraction Collection

Solvent Evaporation

Analysis of Fractions

Click to download full resolution via product page

Typical workflow for normal-phase HPLC.

Experimental Protocols
While a direct comparative study is not available, here is a typical experimental protocol for

normal-phase HPLC using n-hexane, which could be adapted for evaluating SHELLSOL T.

Objective: Separation of a mixture of non-polar to moderately polar small organic molecules.

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system with a quaternary or binary pump,

autosampler, column compartment, and a UV-Vis detector.
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Chromatographic Conditions:

Column: Silica-based normal-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase: A gradient of ethyl acetate in n-hexane. For example, starting with 100% n-

hexane and increasing to 20% ethyl acetate over 20 minutes.

Flow Rate: 1.0 mL/min.

Column Temperature: 25°C.

Detection: UV absorbance at a wavelength appropriate for the analytes (e.g., 254 nm).

Injection Volume: 10 µL.

Sample Preparation: Dissolve the sample in the initial mobile phase composition (e.g., 100%

n-hexane).

To adapt this protocol for SHELLSOL T, one would substitute n-hexane with SHELLSOL T and

run the same gradient program. The resulting chromatograms would then be compared for

retention times, peak resolution, and peak shape.

Safety and Environmental Impact
The choice between these two solvents also has significant implications for laboratory safety

and environmental responsibility.
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Aspect SHELLSOL T n-Hexane

Toxicity

Composed of isoparaffins

which are generally considered

to have lower toxicity than n-

hexane.[9] Low aromatic

content.[11]

n-Hexane is a known

neurotoxin and can cause

reproductive harm.[3][12]

Occupational exposure limits

(OELs) are well-established

and relatively low.[12][13]

Flammability
Flammable liquid. Flash point

~61°C.

Highly flammable liquid. Flash

point ~-22°C.[3]

Environmental Fate

Readily biodegradable.[14]

Low water solubility and high

volatility suggest it will primarily

partition to the atmosphere

where it degrades.[14]

Volatile organic compound

(VOC) that contributes to air

pollution.[15] Low water

solubility and high volatility;

atmospheric degradation is the

primary removal process.[16]

The following decision-making flowchart can assist in selecting the appropriate solvent based

on key experimental and safety parameters.
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Solvent Selection for
Normal-Phase Chromatography

Is sensitive UV detection
below 220 nm required?

Is high batch-to-batch
reproducibility critical?

No

Use HPLC-grade n-Hexane

YesIs minimizing solvent
toxicity a primary concern?

No

Yes

Is cost a major
consideration?

No

Consider SHELLSOL T
(with validation)

Yes

No

Use Industrial-grade Hexane

Yes

Click to download full resolution via product page

Solvent selection decision tree.
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Conclusion
For demanding analytical applications such as HPLC, where reproducibility, low baseline noise,

and high sensitivity are paramount, HPLC-grade n-hexane remains the superior choice. Its

well-defined composition and specified low UV cutoff are critical for reliable and accurate

results.

SHELLSOL T, with its favorable safety profile, presents a viable alternative for less demanding

applications, such as general laboratory extractions or flash chromatography, where the

stringent requirements of analytical HPLC are not necessary. However, its variable composition

necessitates thorough validation for any specific chromatographic method to ensure consistent

performance. Researchers and laboratory managers must weigh the trade-offs between

performance, safety, and cost when selecting the most appropriate non-polar solvent for their

chromatographic needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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